Cas no 425-99-0 (2,2-Difluoromalonamide)

2,2-Difluoromalonamide is a fluorinated malonamide derivative characterized by the presence of two fluorine atoms at the 2-position of the malonamide backbone. This structural feature enhances its reactivity and stability, making it a valuable intermediate in organic synthesis, particularly for the preparation of fluorinated heterocycles and pharmaceuticals. The electron-withdrawing effect of the fluorine atoms influences its physicochemical properties, improving solubility and metabolic stability in drug development applications. Its high purity and well-defined structure ensure reproducibility in synthetic routes. The compound is also of interest in materials science for designing advanced polymers and agrochemicals due to its unique electronic and steric properties.
2,2-Difluoromalonamide structure
2,2-Difluoromalonamide structure
Product name:2,2-Difluoromalonamide
CAS No:425-99-0
MF:C3H4F2N2O2
MW:138.072867393494
MDL:MFCD00042249
CID:333243
PubChem ID:260650

2,2-Difluoromalonamide Chemical and Physical Properties

Names and Identifiers

    • Propanediamide,2,2-difluoro-
    • 2,2-DIFLUOROMALONAMIDE
    • 2,2-difluoropropanediamide
    • 2,2-Difluormalonamid
    • 2,2-DIFLUORO-2-PHENYLACETIC ACID
    • Difluor-malonsaeure-diamid
    • difluoromalonadiamide
    • difluoro-malonic acid diamide
    • difluoropropanediamide
    • Propanediamide,2,2-difluoro
    • NCIOpen2_001578
    • 425-99-0
    • Z1203578477
    • difluoromalonamide
    • FT-0609238
    • W10321
    • C3H4F2N2O2
    • CS-0047389
    • AS-57787
    • SCHEMBL473675
    • NSC-92221
    • EN300-1272571
    • 4-((p-methoxybenzyl)amino)-7-nitro-benzofurazan
    • NSC92221
    • JOAFJXFAASLOHI-UHFFFAOYSA-N
    • NSC 92221
    • DTXSID00195283
    • MFCD00042249
    • AKOS006223208
    • 2,2-Difluoropropane-1,3-diamide
    • DTXCID10117774
    • DB-050944
    • 2,2-Difluoromalonamide
    • MDL: MFCD00042249
    • Inchi: InChI=1S/C3H4F2N2O2/c4-3(5,1(6)8)2(7)9/h(H2,6,8)(H2,7,9)
    • InChI Key: JOAFJXFAASLOHI-UHFFFAOYSA-N
    • SMILES: C(=O)(C(C(=O)N)(F)F)N

Computed Properties

  • Exact Mass: 138.02400
  • Monoisotopic Mass: 138.024
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.2A^2
  • XLogP3: -1.1
  • Surface Charge: 0
  • Tautomer Count: 3

Experimental Properties

  • Density: 1.238
  • Melting Point: 206-207°C
  • Boiling Point: 223.5°Cat760mmHg
  • Flash Point: 99.9°C
  • Refractive Index: 1.429
  • PSA: 86.18000
  • LogP: -0.00710

2,2-Difluoromalonamide Security Information

  • Hazard Statement: Irritant
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

2,2-Difluoromalonamide Customs Data

  • HS CODE:2924199090
  • Customs Data:

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2,2-Difluoromalonamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D765461-1g
2,2-DIFLUOROMALONAMIDE
425-99-0 95%
1g
$1085 2024-06-06
eNovation Chemicals LLC
D765461-5g
2,2-DIFLUOROMALONAMIDE
425-99-0 95%
5g
$2955 2023-09-04
Enamine
EN300-1272571-250mg
difluoropropanediamide
425-99-0 95.0%
250mg
$297.0 2023-10-02
Enamine
EN300-1272571-5000mg
difluoropropanediamide
425-99-0 95.0%
5000mg
$1800.0 2023-10-02
1PlusChem
1P00C0ZV-500mg
2,2-Difluoromalonamide
425-99-0 95%
500mg
$358.00 2025-02-25
1PlusChem
1P00C0ZV-1g
2,2-Difluoromalonamide
425-99-0 95%
1g
$449.00 2025-02-25
Enamine
EN300-1272571-2.5g
difluoropropanediamide
425-99-0 95%
2.5g
$1050.0 2023-07-06
Enamine
EN300-1272571-100mg
difluoropropanediamide
425-99-0 95.0%
100mg
$208.0 2023-10-02
Enamine
EN300-1272571-1000mg
difluoropropanediamide
425-99-0 95.0%
1000mg
$600.0 2023-10-02
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBT8664-500.0mg
2,2-difluoropropanediamide
425-99-0 95%
500.0mg
¥5036.0000 2024-08-02

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Amadis Chemical Company Limited
(CAS:425-99-0)2,2-Difluoromalonamide
A825955
Purity:99%
Quantity:1g
Price ($):940.0